2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid
• InChI: InChI=1S/C11H15N3O3/c1-13-9(4-5-12-13)11(17)14(7-10(15)16)6-8-2-3-8/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key: HCIILDUARVQGSG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(CC2CC2)CC(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid, also known as CMPA, is a novel amino acid derivative that has gained significant attention in recent years due to its potential applications in scientific research. CMPA is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid selectively inhibits the GABA receptor subtype by binding to the receptor and blocking the binding of GABA. This results in a decrease in neuronal excitability, which can have therapeutic applications in the treatment of anxiety and other neurological disorders. 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid also inhibits the angiotensin-converting enzyme by binding to the active site of the enzyme, which results in a decrease in the production of angiotensin II, a potent vasoconstrictor.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has been shown to have various biochemical and physiological effects, including a decrease in neuronal excitability, a decrease in blood pressure, and a decrease in the production of angiotensin II. 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has also been shown to have antioxidant properties, which can have potential therapeutic applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid in lab experiments is its selectivity for the GABA receptor subtype and the angiotensin-converting enzyme. This allows for more specific targeting of these receptors and enzymes, which can lead to more accurate results. However, one limitation of using 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid in lab experiments is its synthetic nature, which can lead to potential issues with purity and reproducibility.

Future Directions

There are several future directions for the study of 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid, including the development of more efficient synthesis methods, the study of its potential therapeutic applications in the treatment of anxiety and other neurological disorders, and the study of its potential antioxidant properties in the treatment of oxidative stress-related diseases. Additionally, the study of 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid in combination with other compounds could lead to the development of more effective treatments for various diseases.

Synthesis Methods

2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has been synthesized using various methods, including the reaction of cyclopropylmethylamine with 2-methylpyrazole-3-carboxylic acid, followed by the addition of acetic anhydride. Other methods include the reaction of cyclopropylmethylamine with 2-methylpyrazole-3-carboxylic acid chloride, followed by the addition of acetic acid. The purity of 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid can be increased by recrystallization from solvents such as ethanol or methanol.

Scientific Research Applications

2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has been used in various scientific research applications, including the study of GABA receptors, which are involved in the regulation of neuronal excitability. 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has been shown to selectively inhibit the GABA receptor subtype, which has potential therapeutic applications in the treatment of anxiety and other neurological disorders. 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has also been used in the study of the renin-angiotensin system, which is involved in the regulation of blood pressure. 2-[Cyclopropylmethyl-(2-methylpyrazole-3-carbonyl)amino]acetic acid has been shown to inhibit the angiotensin-converting enzyme, which has potential therapeutic applications in the treatment of hypertension.